Cas no 1334498-97-3 (N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide)

• Product Name: N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide
• CAS No: 1334498-97-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5217391
• Update Time: 2025-05-19

N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide
• 3-Piperidin-3-yl-isoxazole-4-carboxylic acid methylamide

• Inchi： 1S/C10H15N3O2/c1-11-10(14)8-6-15-13-9(8)7-3-2-4-12-5-7/h6-7,12H,2-5H2,1H3,(H,11,14)
• InChI Key： RWCXRZMZEZSNSS-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC)=O)C(C2CNCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2

Additional information on N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide

Introduction to N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide (CAS No. 1334498-97-3)

N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1334498-97-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine moiety and an isoxazole ring, which are both well-known for their role in enhancing the bioactivity of various pharmacological agents.

The N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide molecule exhibits a high degree of specificity, making it a valuable candidate for further research in the synthesis of novel therapeutic agents. Its chemical formula and structural configuration contribute to its stability and reactivity, which are crucial factors in pharmaceutical applications. The presence of the piperidine ring enhances the compound's solubility and binding affinity, while the isoxazole ring provides additional bioactivity through its ability to interact with biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various diseases, including cancer and neurological disorders. The N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide has shown promise in preclinical studies as a potential lead compound for the development of new drugs. Its ability to modulate specific enzymatic pathways and receptor interactions makes it a compelling candidate for further investigation.

The synthesis of N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the isoxazole core, followed by functionalization with the piperidine group and subsequent methylation. Each step in the synthesis must be meticulously controlled to ensure high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide with greater accuracy. These tools allow for the virtual screening of large libraries of compounds, identifying those with the highest potential for therapeutic efficacy. This approach has significantly accelerated the drug discovery process, reducing the time and resources required to develop new medications.

The pharmacological properties of N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide have been extensively studied in various cellular and animal models. Initial findings suggest that this compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its potential role in modulating kinases and other targets relevant to cancer therapy. Additionally, its interaction with neurological receptors has opened up avenues for research into neurodegenerative diseases.

The development of novel drug candidates like N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide relies heavily on collaboration between chemists, biologists, and clinicians. This interdisciplinary approach ensures that compounds are not only chemically viable but also biologically active and clinically relevant. The integration of structural biology, pharmacokinetics, and toxicology data is crucial for optimizing drug candidates throughout the development pipeline.

In conclusion, N-Methyl-3-(piperidin-3-yl)isoxazole-4-carboxamide (CAS No. 1334498-97-3) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.